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Compound of Interest

Compound Name: 2-lodopropene

Cat. No.: B1618665

Safe Handling and Disposal of 2-lodopropene

This document provides essential safety and logistical information for the handling and disposal
of 2-lodopropene (also known as Isopropyl lodide) in a laboratory setting. The following
procedures are designed to minimize risk and ensure the safety of researchers, scientists, and
drug development professionals.

Hazard Identification and Quantitative Data

2-lodopropene is a flammable liquid and vapor that is harmful if swallowed and causes skin
and serious eye irritation.[1][2] It may also cause respiratory irritation.[1] The vapors are
heavier than air and can form explosive mixtures with air at elevated temperatures. It is also
sensitive to light.[3][4]

Physical and Toxicological Properties
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Property Value Source(s)

Molecular Formula C3H7I [4]

Molecular Weight 169.99 g/mol [4]

Appearance .Colf)rless to light yellow clear 3]
liquid

Boiling Point 88 -90 °C (190 - 194 °F)

Melting Point -90 °C (-130 °F)

Flash Point 42 °C (107.6 °F) [3]

Density 1.703 g/cm? at 25 °C (77 °F)

Toxicity (Oral) LD50 Oral - 1,100 mg/kg [1]

Toxicity (Inhalation) LC50 Inhalation, rat: 320 3]

gm/m3/30M

Personal Protective Equipment (PPE)
A comprehensive assessment of hazards should be conducted for each specific use of 2-
lodopropene to determine the appropriate PPE.[5] The following provides general guidance.

e Eye and Face Protection:

o Chemical safety goggles that meet OSHA's eye and face protection regulations in 29 CFR
1910.133 or European Standard EN166 are mandatory.[3][4]

o A full-face shield should be worn in addition to goggles when there is a significant risk of
splashing.[5]

o Skin and Body Protection:

o Gloves: Wear appropriate chemical-resistant gloves to prevent skin exposure.[3][4] No
single glove material provides universal protection, so the specific glove type should be
selected based on the task and breakthrough time. Always inspect gloves before use and
wash them before removal.[5][6]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC164965000&productDescription=2-IODOPROPANE+ISOPROPYL+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC164965000&productDescription=2-IODOPROPANE+ISOPROPYL+500ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/77057.pdf
https://pim-resources.coleparmer.com/sds/77057.pdf
https://www.chemicalbook.com/msds/2-iodopropane.pdf
https://pim-resources.coleparmer.com/sds/77057.pdf
https://www.benchchem.com/product/b1618665?utm_src=pdf-body
https://www.benchchem.com/product/b1618665?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://pim-resources.coleparmer.com/sds/77057.pdf
https://www.fishersci.com/store/msds?partNumber=AC164965000&productDescription=2-IODOPROPANE+ISOPROPYL+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://pim-resources.coleparmer.com/sds/77057.pdf
https://www.fishersci.com/store/msds?partNumber=AC164965000&productDescription=2-IODOPROPANE+ISOPROPYL+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Lab Coat/Apron: A flame-retardant and anti-static lab coat or apron is recommended.[1]

o Clothing: Wear long pants and closed-toe shoes.[7] Perforated shoes or sandals are not
permitted.[6]

o Respiratory Protection:

o Operations involving 2-lodopropene should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood, to keep airborne levels low.[3]

o If engineering controls are insufficient or if irritation is experienced, a NIOSH/MSHA or
European Standard EN 149 approved respirator with an appropriate filter for organic
vapors (such as a Type A filter) should be used.[1][3][4]

Operational Plan: Step-by-Step Handling Procedure
3.1. Pre-Handling Checklist

e Training: Confirm that all personnel involved have been trained on the hazards and safe
handling procedures for 2-lodopropene.

e Location: Ensure work will be performed in a designated area, such as a chemical fume
hood, with adequate ventilation.[3]

o Emergency Equipment: Verify the location and functionality of the nearest safety shower,
eyewash station, fire extinguisher, and spill kit.[3][7]

o PPE Avalilability: Confirm that all required PPE is available and in good condition.[6]

o Waste Container: Prepare a designated, properly labeled hazardous waste container for 2-
lodopropene waste.[7]

3.2. Handling Protocol
e Don PPE: Put on all required personal protective equipment as outlined in Section 2.

e Grounding: When transferring the chemical, ground and bond the container and receiving
equipment to prevent static discharge.
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Dispensing: Use only non-sparking tools for all operations. Dispense the required amount of
2-lodopropene slowly and carefully to avoid splashing or aerosol generation.[8]

Container Sealing: Keep the container tightly closed when not in use.

Post-Handling: After use, wash hands and any exposed skin thoroughly with soap and water,
even if gloves were worn.[3][5] Do not eat, drink, or smoke in the work area.

3.3. Small Spill Response
Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Control Ignition Sources: Immediately remove all sources of ignition (e.g., turn off hot plates,
equipment).[3]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Containment: Wearing appropriate PPE, contain the spill by absorbing it with an inert
material such as vermiculite, sand, or earth.[3]

Collection: Use non-sparking tools to collect the absorbent material and place it into a
suitable, labeled container for hazardous waste disposal.[3]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the contaminated materials according to the disposal plan (Section 4).
Disposal Plan

All waste containing 2-lodopropene must be treated as hazardous waste.

» Waste Segregation:

o Do not mix 2-lodopropene waste with other waste streams unless explicitly permitted by
your institution's hazardous waste management plan.

o Collect liquid waste in a designated, leak-proof, and properly sealed container.
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o Collect contaminated solids (e.g., absorbent materials, gloves, bench paper) in a separate,
sealed container.

e Labeling:

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name "2-
lodopropene”.[7] Include the approximate concentration and any other components.

e Storage:

o Store waste containers in a cool, dry, and well-ventilated secondary containment area,
away from sources of ignition and incompatible materials.[1][3]

» Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health & Safety (EHS) office or a licensed hazardous waste disposal contractor.

o Waste generators are responsible for ensuring complete and accurate waste classification
in accordance with local, state, and federal regulations.[3]

Safe Handling Workflow
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1. Pre-Handling
- Verify emergency equipment
- Prepare fume hood
- Obtain correct PPE

2. Don PPE
- Safety Goggles/Face Shield
- Resistant Gloves
- Flame-Retardant Lab Coat

3. Chemical Handling
- Work in fume hood
- Ground equipment

- Use non-sparking tools

Spill Response
- Evacuate & Alert

- Remove ignition sources
- Absorb with inert material

4. Waste Collection
- Segregate liquid & solid waste
- Use labeled, sealed containers

5. Decontamination
- Clean work surfaces
- Doff PPE correctly

6. Waste Disposal
- Store waste in designated area
- Contact EHS for pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-lodopropene.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1618665?utm_src=pdf-body-img
https://www.benchchem.com/product/b1618665?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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